![molecular formula C15H19NO2S B286062 Ethyl cyano[1-(3-thienyl)cyclohexyl]acetate](/img/structure/B286062.png)
Ethyl cyano[1-(3-thienyl)cyclohexyl]acetate
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Overview
Description
Ethyl cyano[1-(3-thienyl)cyclohexyl]acetate is a chemical compound that has been gaining attention in scientific research due to its potential applications in medicinal chemistry. This compound is a derivative of cyclohexylacetate and contains a thienyl group, which has been found to have unique properties that make it useful in drug design. In
Mechanism of Action
The mechanism of action of ethyl cyano[1-(3-thienyl)cyclohexyl]acetate involves its interaction with the GABA receptor and fatty acid amide hydrolase. By modulating the activity of these targets, this compound has the potential to affect neuronal excitability and the endocannabinoid system, which are both involved in the regulation of pain, anxiety, and other neurological functions.
Biochemical and Physiological Effects:
The biochemical and physiological effects of this compound are still being studied, but preliminary research suggests that this compound may have activity as an analgesic, anxiolytic, and anticonvulsant. Additionally, this compound has been shown to have anti-inflammatory properties, which may make it useful in the treatment of inflammatory disorders.
Advantages and Limitations for Lab Experiments
One advantage of using ethyl cyano[1-(3-thienyl)cyclohexyl]acetate in lab experiments is that it has been shown to have activity at multiple targets, which may make it useful in the development of drugs with broad-spectrum activity. Additionally, this compound has been found to have good pharmacokinetic properties, which may make it suitable for use in animal models. However, one limitation of using this compound is that it is a relatively new compound, and its safety and efficacy in humans have not yet been established.
Future Directions
There are several potential future directions for research on ethyl cyano[1-(3-thienyl)cyclohexyl]acetate. One area of interest is the development of drugs that target the GABA receptor and fatty acid amide hydrolase, which may be useful in the treatment of neurological disorders. Additionally, further research is needed to establish the safety and efficacy of this compound in humans, and to explore its potential use in the treatment of inflammatory disorders. Finally, there is a need for more studies on the pharmacokinetics and pharmacodynamics of this compound, in order to better understand its mechanism of action and potential therapeutic applications.
Synthesis Methods
The synthesis of ethyl cyano[1-(3-thienyl)cyclohexyl]acetate involves the reaction of 3-thiophenecarboxylic acid with cyclohexylmagnesium bromide, followed by esterification with ethyl chloroacetate and cyanoethylation with acrylonitrile. This reaction sequence yields the desired product, which can be purified through recrystallization or column chromatography.
Scientific Research Applications
Ethyl cyano[1-(3-thienyl)cyclohexyl]acetate has been studied for its potential applications in medicinal chemistry, particularly in the development of drugs for the treatment of neurological disorders. This compound has been found to have activity as a modulator of the GABA receptor, which is involved in the regulation of neuronal excitability. Additionally, this compound has been shown to have activity as an inhibitor of the enzyme fatty acid amide hydrolase, which is involved in the metabolism of endocannabinoids.
Properties
Molecular Formula |
C15H19NO2S |
---|---|
Molecular Weight |
277.4 g/mol |
IUPAC Name |
ethyl 2-cyano-2-(1-thiophen-3-ylcyclohexyl)acetate |
InChI |
InChI=1S/C15H19NO2S/c1-2-18-14(17)13(10-16)15(7-4-3-5-8-15)12-6-9-19-11-12/h6,9,11,13H,2-5,7-8H2,1H3 |
InChI Key |
QTOUBSUSBUHBDW-UHFFFAOYSA-N |
SMILES |
CCOC(=O)C(C#N)C1(CCCCC1)C2=CSC=C2 |
Canonical SMILES |
CCOC(=O)C(C#N)C1(CCCCC1)C2=CSC=C2 |
Origin of Product |
United States |
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